Cas no 178556-93-9 (1H-Imidazole-4-carbothioamide,5-amino-N-methyl-(9CI))

1H-Imidazole-4-carbothioamide,5-amino-N-methyl-(9CI) Properties

Names and Identifiers

• 1H-Imidazole-4-carbothioamide,5-amino-N-methyl-(9CI)
• 4-amino-N-methyl-1H-imidazole-5-carbothioamide
• CHEMBL321144
• AKOS006295590
• 178556-93-9
• 4-Amino-N-methyl-1H-imidazole-5-carbimidothioic acid
• +Expand

• InChIKey： BWONIEUASUFNCV-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H8N4S/c1-7-5(10)3-4(6)9-2-8-3/h2H,6H2,1H3,(H,7,10)(H,8,9)
• SMILES： CNC(C1NC=NC=1N)=S

Computed Properties

• Exact Mass: 156.04714
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 156.047
• Heavy Atom Count: 10
• Complexity: 138
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 98.8Ų

Experimental Properties

• PSA: 66.73